Cas no 620565-60-8 (N-{acetamido3-methoxy-4-(pentyloxy)phenylmethyl}acetamide)

• Product Name: N-{acetamido3-methoxy-4-(pentyloxy)phenylmethyl}acetamide
• CAS No: 620565-60-8
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6318797
• PubChem ID: 2139844
• Update Time: 2025-10-16

N-{acetamido3-methoxy-4-(pentyloxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{acetamido3-methoxy-4-(pentyloxy)phenylmethyl}acetamide
• N-{acetamido[3-methoxy-4-(pentyloxy)phenyl]methyl}acetamide
• N-[acetamido-(3-methoxy-4-pentoxyphenyl)methyl]acetamide
• N,N'-((3-methoxy-4-(pentyloxy)phenyl)methylene)diacetamide
• F1460-0498
• 620565-60-8
• SR-01000012796
• AKOS002719940
• SR-01000012796-1

• Inchi： 1S/C17H26N2O4/c1-5-6-7-10-23-15-9-8-14(11-16(15)22-4)17(18-12(2)20)19-13(3)21/h8-9,11,17H,5-7,10H2,1-4H3,(H,18,20)(H,19,21)
• InChI Key： MGEJJMIFNRHGMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)C(NC(C)=O)NC(C)=O)CCCCC

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.7Ų

Additional information on N-{acetamido3-methoxy-4-(pentyloxy)phenylmethyl}acetamide

N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide: A Comprehensive Overview

N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide, identified by the CAS number 620565-60-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and material science. The molecule's structure, comprising a phenyl ring substituted with methoxy, pentyloxy, and acetamido groups, offers a versatile platform for exploring various chemical and biological interactions.

The molecular structure of N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide is characterized by a benzene ring with three substituents: a methoxy group at the 3-position, a pentyloxy group at the 4-position, and an acetamido group attached to the methyl group at the para position of the benzene ring. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which can influence its solubility, stability, and bioavailability.

Recent studies have highlighted the importance of such compounds in drug delivery systems. The presence of the pentyloxy group introduces lipophilic properties, which can enhance the compound's ability to cross biological membranes. Conversely, the methoxy and acetamido groups contribute to hydrophilicity, potentially improving solubility in aqueous environments. This balance of properties makes N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide a promising candidate for drug carriers or as a component in formulations requiring controlled release mechanisms.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and acetylation reactions. The synthesis begins with the preparation of the substituted phenol derivative, followed by etherification to introduce the pentyloxy group and acetylation to attach the acetamido groups. Optimization of reaction conditions is crucial to ensure high yield and purity of the final product.

The physical properties of N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide include a melting point of approximately 120°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it exhibits limited solubility in water due to its amphiphilic nature.

Recent research has explored the biological activity of this compound, particularly its potential as an anti-inflammatory agent. In vitro studies have demonstrated moderate inhibitory effects on cyclooxygenase enzymes (COX-1 and COX-2), suggesting its role in modulating inflammatory responses. Additionally, preliminary toxicity studies indicate that N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide exhibits low cytotoxicity against human fibroblast cells, making it a safer option for therapeutic applications compared to some conventional anti-inflammatory drugs.

In material science, this compound has been investigated for its potential as a precursor in polymer synthesis. The presence of reactive functional groups allows for easy incorporation into polymeric networks, offering opportunities for developing novel materials with tailored mechanical and thermal properties.

The environmental impact of N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide has also been assessed through biodegradation studies. Results indicate that under aerobic conditions, the compound undergoes slow degradation due to its complex structure; however, under anaerobic conditions or in the presence of specific microbial consortia, degradation rates improve significantly.

In conclusion, N-{Acetamido3-Methoxy-4-(Pentyloxy)Phenylmethyl}Acetamide (CAS No: 620565-60-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure endows it with properties that make it suitable for drug delivery systems, anti-inflammatory agents, polymer precursors, and environmentally friendly materials. Continued research into its synthesis optimization and biological applications will undoubtedly unlock further potential uses for this intriguing compound.